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Compound of Interest

Compound Name: N-Boc-PEG1-bromide

Cat. No.: B1676992

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of N-Boc-PEG1-bromide, a versatile PROTAC and ADC
linker.

N-Boc-PEG1-bromide is a chemical compound utilized in the synthesis of PROTACs
(Proteolysis Targeting Chimeras) and ADCs (Antibody-Drug Conjugates).[1] As a PEGylated
molecule, it offers increased solubility in aqueous media.[2] The presence of a bromide group,
an effective leaving group, facilitates nucleophilic substitution reactions.[2] The Boc-protecting
group can be removed under mild acidic conditions to yield a free amine.[2]

Due to its chemical nature as a halogenated organic compound and potential alkylating agent,
adherence to strict safety protocols is imperative to minimize exposure and ensure a safe
laboratory environment.

Immediate Safety and Handling Protocols

Personal Protective Equipment (PPE):

Proper PPE is the first line of defense against chemical exposure. The following PPE should be
worn at all times when handling N-Boc-PEG1-bromide:

o Gloves: Chemical-resistant gloves are mandatory. Given that N-Boc-PEG1-bromide is a
halogenated organic compound, nitrile or neoprene gloves are recommended. Always
inspect gloves for tears or punctures before use.[3][4]
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o Eye Protection: Chemical safety goggles or a face shield must be worn to protect against
splashes.[4][5]

e Lab Coat: A full-length, chemical-resistant lab coat should be worn to protect skin and
clothing.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to avoid inhalation of any potential vapors.[5] If there is a risk of
aerosol generation and work cannot be conducted in a fume hood, a NIOSH-certified
respirator may be necessary.[6]

First Aid Measures:
In the event of exposure, immediate action is critical:

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water.
[5] Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[5] Seek immediate medical attention.

 Inhalation: Move the individual to fresh air.[5] If breathing is difficult, provide oxygen. Seek
medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for laboratory safety and
environmental responsibility.

Operational Plan: Step-by-Step Handling Procedure

e Preparation: Before handling, ensure all necessary PPE is donned correctly and the
chemical fume hood is functioning properly. Have all necessary equipment and reagents
within the fume hood to minimize movement in and out of the containment area.
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» Weighing and Transfer: If the compound is a solid, weigh it carefully within the fume hood to
avoid generating dust. If it is a liquid, use a calibrated micropipette or syringe for accurate
and safe transfer.

o Reaction Setup: All reactions involving N-Boc-PEG1-bromide should be set up within the
fume hood. Ensure all glassware is properly secured.

o Post-Reaction: After the reaction is complete, quench any unreacted N-Boc-PEG1-bromide
according to your specific protocol before workup.

o Decontamination: Clean all glassware and surfaces that may have come into contact with
the chemical using an appropriate solvent (e.g., ethanol or acetone), followed by soap and
water. Dispose of the cleaning materials as hazardous waste.

Disposal Plan: Step-by-Step Waste Management

N-Boc-PEG1-bromide is a halogenated organic compound and must be disposed of as
hazardous waste.[7][8] Halogenated and non-halogenated waste streams must be kept
separate.[8][9][10]

o Waste Segregation: Designate a specific, clearly labeled waste container for "Halogenated
Organic Waste."[9]

» Liquid Waste: Collect all liquid waste containing N-Boc-PEG1-bromide, including reaction
mixtures and cleaning solvents, in the designated halogenated waste container.

e Solid Waste: Dispose of all contaminated solid materials, such as gloves, pipette tips, and
paper towels, in a separate, clearly labeled "Solid Halogenated Waste" container.

o Container Management: Keep waste containers securely closed when not in use and store
them in a designated satellite accumulation area.[7]

o Waste Pickup: When the waste container is nearly full, arrange for its collection by your
institution's Environmental Health and Safety (EHS) department.

Data at a Glance: N-Boc-PEG1-bromide

The following table summarizes key information for N-Boc-PEG1-bromide.
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Property Value Reference
CAS Number 164332-88-1 [2][11]
Molecular Formula C9H18BrNO3 [2][11]
Molecular Weight 268.15 g/mol [12]
Appearance Liquid

Store at -20°C, sealed in a dry
Storage [2]

place.

N Soluble in Water, DMSO,
Solubility DCM. DME [2]

H315 (Causes skin irritation),

H319 (Causes serious eye
Hazard Statements o

irritation), H335 (May cause

respiratory irritation)

P261 (Avoid breathing

dust/fume/gas/mist/vapors/spr

ay), P305+P351+P338 (IF IN
_ EYES: Rinse cautiously with

Precautionary Statements )

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.)

Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling of N-Boc-PEG1-
bromide from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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